Cas no 108058-77-1 (Propyl Oct-7-enoate)

Propyl Oct-7-enoate structure
Propyl Oct-7-enoate structure
Product Name:Propyl Oct-7-enoate
CAS No:108058-77-1
MF:C11H20O2
MW:184.275303840637
CID:1185100
PubChem ID:22323390
Update Time:2025-04-20

Propyl Oct-7-enoate Chemical and Physical Properties

Names and Identifiers

    • Propyl Oct-7-enoate
    • 108058-77-1
    • propyl 7-octenoate
    • DTXSID20624762
    • KJBRZWADVLEUIE-UHFFFAOYSA-N
    • SCHEMBL514908
    • Inchi: 1S/C11H20O2/c1-3-5-6-7-8-9-11(12)13-10-4-2/h3H,1,4-10H2,2H3
    • InChI Key: KJBRZWADVLEUIE-UHFFFAOYSA-N
    • SMILES: O(CCC)C(CCCCCC=C)=O

Computed Properties

  • Exact Mass: 184.146329876g/mol
  • Monoisotopic Mass: 184.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų
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